An In-depth Technical Guide on the Discovery and Isolation of 2-Hydroperoxy-9(Z)-octadecenoic acid
An In-depth Technical Guide on the Discovery and Isolation of 2-Hydroperoxy-9(Z)-octadecenoic acid
Disclaimer: Specific documented evidence for the discovery and isolation of 2-Hydroperoxy-9(Z)-octadecenoic acid is limited in publicly accessible scientific literature. This guide, therefore, provides a comprehensive overview based on established principles and methodologies for the discovery, synthesis, isolation, and characterization of analogous fatty acid hydroperoxides, particularly other positional isomers of hydroperoxyoctadecenoic acid (HPODE). The experimental protocols and data presented are based on well-studied isomers and should be considered as a foundational framework for research on the 2-hydroperoxy isomer.
Introduction
Fatty acid hydroperoxides are a diverse class of lipid molecules formed through enzymatic or non-enzymatic oxidation of unsaturated fatty acids. They are key intermediates in various physiological and pathological processes, acting as signaling molecules and precursors to a range of bioactive lipids. While the 9- and 13-hydroperoxy isomers of octadecenoic acid, derived from linoleic acid, are well-characterized products of lipoxygenase (LOX) activity, the 2-hydroperoxy isomer represents a less common product, likely arising from α-oxidation pathways. This guide details the potential discovery, synthesis, isolation, and characterization of 2-Hydroperoxy-9(Z)-octadecenoic acid, providing researchers, scientists, and drug development professionals with a technical foundation for its study.
Physicochemical Properties
| Property | 9-Hydroperoxy-10(E),12(Z)-octadecadienoic acid (9-HPODE) | 13-Hydroperoxy-9(Z),11(E)-octadecadienoic acid (13-HPODE) | 2-Hydroperoxy-9(Z)-octadecenoic acid (Predicted) |
| Molecular Formula | C₁₈H₃₂O₄ | C₁₈H₃₂O₄ | C₁₈H₃₄O₄ |
| Molecular Weight | 312.45 g/mol | 312.45 g/mol | 314.46 g/mol |
| CAS Number | 29774-12-7 (9S isomer) | 33964-75-9 (13S isomer) | Not available |
| Appearance | Colorless to pale yellow oil | Colorless to pale yellow oil | Predicted to be a colorless to pale yellow oil |
| Solubility | Soluble in ethanol, methanol, diethyl ether, and chloroform | Soluble in ethanol, methanol, diethyl ether, and chloroform | Predicted to be soluble in organic solvents |
| UV λmax (in ethanol) | ~235 nm (conjugated diene) | ~235 nm (conjugated diene) | No significant UV absorption expected from the chromophore |
Experimental Protocols
Detailed experimental protocols for the specific synthesis and isolation of 2-Hydroperoxy-9(Z)-octadecenoic acid are not established. The following sections outline general and adaptable methodologies based on the synthesis and purification of other fatty acid hydroperoxides.
The synthesis of 2-Hydroperoxy-9(Z)-octadecenoic acid would likely proceed through the α-oxidation of oleic acid or the direct oxidation of 2-hydroxy-9(Z)-octadecenoic acid.
Method 1: α-Oxidation of Oleic Acid
This enzymatic approach mimics the biosynthesis of 2-hydroperoxy fatty acids in some organisms.
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Enzyme Preparation: A crude or purified preparation of a fatty acid α-dioxygenase would be required. Such enzymes have been identified in plants.
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Reaction Mixture: Prepare a buffered reaction mixture (e.g., 50 mM phosphate (B84403) buffer, pH 6.5) containing oleic acid (substrate) and the α-dioxygenase preparation.
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Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 25-30°C) with gentle agitation for a defined period (e.g., 1-4 hours).
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Reaction Termination: Stop the reaction by acidifying the mixture to pH 3-4 with a suitable acid (e.g., 1 M HCl) and adding an antioxidant (e.g., butylated hydroxytoluene, BHT) to prevent further non-enzymatic oxidation.
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Extraction: Extract the lipid products from the aqueous phase using an organic solvent such as diethyl ether or ethyl acetate.
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Purification: Proceed with purification as detailed in the isolation protocol.
Method 2: Chemical Oxidation of 2-Hydroxy-9(Z)-octadecenoic acid
This chemical synthesis approach offers an alternative route.
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Starting Material: Synthesize or procure 2-hydroxy-9(Z)-octadecenoic acid.
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Peroxidation Reaction: A mild oxidizing agent that can convert a secondary alcohol to a hydroperoxide would be necessary. This is a challenging chemical transformation, and specific reagents would need to be carefully selected and tested to avoid side reactions, such as oxidation of the double bond.
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Reaction Quenching and Workup: After the reaction, quench any remaining oxidizing agent and perform an aqueous workup to isolate the crude product.
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Purification: Purify the resulting 2-Hydroperoxy-9(Z)-octadecenoic acid using chromatographic techniques.
High-performance liquid chromatography (HPLC) is the method of choice for the purification of fatty acid hydroperoxides.
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Sample Preparation: The crude extract from the synthesis is dried under a stream of nitrogen, redissolved in the HPLC mobile phase, and filtered through a 0.22 µm syringe filter.
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Normal-Phase HPLC:
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Column: A silica-based normal-phase column (e.g., Zorbax Rx-SIL).
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Mobile Phase: A gradient of isopropanol (B130326) in hexane (B92381) (e.g., 0.5% to 5% isopropanol).
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Detection: UV detection at 235 nm is suitable for conjugated diene hydroperoxides like 9- and 13-HPODE. For 2-HPODE, which lacks a strong chromophore, evaporative light scattering detection (ELSD) or mass spectrometry (MS) would be necessary.
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Reversed-Phase HPLC:
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Column: A C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18).
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Mobile Phase: A gradient of acetonitrile (B52724) in water, often with a small amount of formic acid (e.g., 0.1%) to improve peak shape.
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Detection: As with normal-phase HPLC, ELSD or MS detection would be required.
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Fraction Collection: Collect the fractions corresponding to the peak of interest.
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Solvent Evaporation: Evaporate the solvent from the collected fractions under a stream of nitrogen at low temperature to obtain the purified 2-Hydroperoxy-9(Z)-octadecenoic acid.
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Storage: Store the purified product under an inert atmosphere (argon or nitrogen) at -80°C to prevent degradation.
A combination of spectroscopic techniques is essential for the unambiguous identification of the isolated compound.
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Liquid Chromatography-Mass Spectrometry (LC-MS/MS):
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Inject the purified sample into an LC-MS/MS system.
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The mass spectrum should show the parent ion corresponding to the molecular weight of 2-Hydroperoxy-9(Z)-octadecenoic acid.
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Tandem MS (MS/MS) fragmentation will provide structural information. The fragmentation pattern of the bis(trimethylsilyl) derivative of the related 2-hydroperoxylinolenic acid has been reported to show characteristic ions.
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Gas Chromatography-Mass Spectrometry (GC-MS):
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The hydroperoxy group is thermally labile and requires derivatization before GC-MS analysis.
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Reduce the hydroperoxy group to a hydroxyl group using a reducing agent like sodium borohydride.
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Derivatize the resulting hydroxyl and carboxyl groups (e.g., trimethylsilylation) to increase volatility.
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The GC retention time and the mass spectrum of the derivative can be compared to standards or predicted fragmentation patterns.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H and ¹³C NMR spectroscopy can provide detailed structural information.
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Key signals to identify would include the proton and carbon at the C-2 position bearing the hydroperoxy group, and the protons and carbons of the cis double bond at the C-9 position. The chemical shift of the hydroperoxy proton (-OOH) is typically found downfield.
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Signaling Pathways and Biological Relevance
While specific signaling pathways involving 2-Hydroperoxy-9(Z)-octadecenoic acid have not been elucidated, fatty acid hydroperoxides, in general, are known to modulate various cellular processes. They can act as second messengers, influencing inflammation, apoptosis, and cell proliferation.[1] They are also precursors to other bioactive lipids, such as hydroxy fatty acids, ketones, and aldehydes. The α-oxidation pathway that could produce 2-hydroperoxy fatty acids is involved in the metabolism of certain fatty acids in plants and mammals.[2][3]
Visualizations
